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Compound of Interest

Compound Name: Bis(2-aminoacetoxy)copper

Cat. No.: B075891

An In-depth Technical Guide to the Chemical Properties of Bis(2-aminoacetoxy)copper

Introduction

Bis(2-aminoacetoxy)copper, more commonly known as copper(ll) glycinate or
bis(glycinato)copper(ll), is a coordination complex with the chemical formula [Cu(C2HaNO2)2].
This compound is of significant interest in various fields, including its application as a source of
dietary copper in animal feeds, a catalyst, and in electroplating baths.[1][2][3] It exists in
several forms, including anhydrous and hydrated (monohydrate and dihydrate) states, as well
as cis and trans geometric isomers.[1][4] This guide provides a detailed overview of its
chemical properties, experimental protocols for its synthesis and analysis, and visualizations of
its structural and reactive characteristics.

Chemical and Physical Properties

Bis(2-aminoacetoxy)copper is a blue solid, with the appearance varying from light blue
powdery crystals for the dihydrate to deep-blue needles for the monohydrate.[2][4][5] The
compound is generally soluble in water, forming basic solutions with a pH greater than 7.0.[4]
[5] It is slightly soluble in alcohol and insoluble in hydrocarbons, ethers, and ketones.[2][3]

Quantitative Data Summary

The key physical and chemical properties of Bis(2-aminoacetoxy)copper are summarized in
the table below.
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Property Value Notes
Molecular Formula CaHsCuN204 Anhydrous form[6]
C4H10CuN20s Monohydrate form[7]
Molecular Weight 211.66 g/mol Anhydrous form[6]
229.68 g/mol Monohydrate form[7]
Chars at 213°C[2][8],
Melting Point Decomposes Decomposes at 212°CJ[1] or
228°C[8][9]
Boiling Point 240.9 °C at 760 mmHg [2]
Flash Point 99.5°C [2]

Water Solubility

0.18 g/100 g (0 °C)

[1]

0.52 /100 g (25 °C)

[1][10]

Appearance

Blue, triboluminescent crystals

[2](3]

Deep-blue needles

(monohydrate)

[4]115]

Light blue powder (dihydrate)

[4]115]

Storage Temperature

Room temperature, under inert

gas

[11]

Structural Information

Bis(glycinato)copper(ll) is a coordination complex where two glycinate ligands bind to a central

copper(ll) ion. The structure is generally a distorted octahedron, with two bidentate glycine

ligands coordinating to the copper ion in the equatorial plane.[12] In aqueous solutions, the

axial positions are occupied by two water molecules.[12] The complex can exist as two

geometric isomers, cis and trans, due to the unsymmetrical nature of the glycinate ligand.[1]

The cis isomer is the kinetically favored product, while the trans isomer is thermodynamically

more stable.[13]
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Coordination Structure Diagram

Caption: Coordination of a central Copper(ll) ion with two bidentate glycinate ligands.

Experimental Protocols
Synthesis of cis-Bis(glycinato)copper(ll) Monohydrate

This protocol describes the kinetically favored synthesis of the cis isomer.

Materials:

Copper(ll) acetate monohydrate (Cu(CHsCOO)2-Hz20)

Glycine (Hz2NCH2COOH)

Ethanol

Deionized water

Procedure:[14]

Prepare a hot water bath and maintain it at 65 °C.

e In a 250 mL conical flask, dissolve 2.0 g (0.01 mol) of copper(ll) acetate monohydrate in 25
mL of water. Place the flask in the water bath and stir until the solid is completely dissolved.

e In a separate 100 mL conical flask, dissolve 1.5 g (0.02 mol) of glycine in 25 mL of water.
e Warm 25 mL of ethanol in another 100 mL conical flask in the water bath.

e Once the copper(ll) acetate solution reaches 65 °C, add the warm ethanol to it.

e Add the hot glycine solution to the copper-ethanol mixture.

e Cool the resulting mixture in an ice bath. Light blue needles of cis-Cu(H2NCH2COO)2-H20
will crystallize.

« Filter the cold mixture using a fluted filter paper. Collect the solid crystals.
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¢ Wash the crystals with a small amount of cold ethanol and allow them to dry.

Synthesis Workflow
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Reactants
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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